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Compound of Interest

Compound Name: Meso-2,5-dibromoadipic acid

Cat. No.: B15350965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Meso-2,5-dibromoadipic acid is a halogenated dicarboxylic acid with significant potential as a

versatile building block in various scientific domains. Its unique stereochemistry and the

presence of two reactive bromine atoms, in addition to the terminal carboxylic acid

functionalities, open up a wide array of synthetic possibilities. This document provides an in-

depth exploration of potential research avenues for this compound, complete with experimental

considerations, data summaries, and conceptual workflows to guide future investigations in

polymer chemistry, medicinal chemistry, and materials science.

Synthesis and Characterization
The primary route to meso-2,5-dibromoadipic acid involves the bromination of adipic acid.

While various methods exist, a common approach is the Hell-Vollhard-Zelinsky reaction, which

proceeds via an acyl halide intermediate.

Experimental Protocol: Synthesis of meso-2,5-
Dibromoadipic Acid
A typical laboratory-scale synthesis involves the following steps:

Acyl Halide Formation: Adipic acid is treated with a halogenating agent, such as thionyl

chloride (SOCl₂) or phosphorus tribromide (PBr₃), to form the corresponding diacyl halide.

This reaction is typically performed in an inert solvent under reflux.
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α-Bromination: Elemental bromine (Br₂) is then added portion-wise to the diacyl halide. The

reaction is often catalyzed by a small amount of phosphorus (P) or a phosphorus halide. The

mixture is heated to promote the bromination at the α-positions (carbons 2 and 5).

Hydrolysis: The resulting 2,5-dibromoadipoyl halide is then carefully hydrolyzed, typically by

adding water or an aqueous acidic solution, to yield the final meso-2,5-dibromoadipic acid
product.

Purification: The crude product is often a mixture of stereoisomers. The meso form can be

isolated and purified by recrystallization from a suitable solvent, such as water or an ethyl

acetate/hexane mixture.

Physicochemical and Spectroscopic Data
The following table summarizes key quantitative data for meso-2,5-dibromoadipic acid, which

is crucial for its identification and characterization.
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Property Value

Molecular Formula C₆H₈Br₂O₄

Molecular Weight 303.93 g/mol

Melting Point Approximately 190-195 °C (decomposes)

¹H NMR (DMSO-d₆)

δ (ppm) 4.5 (m, 2H, CHBr)

δ (ppm) 2.1 (m, 4H, CH₂)

¹³C NMR (DMSO-d₆)

δ (ppm) 172 (C=O)

δ (ppm) 48 (CHBr)

δ (ppm) 30 (CH₂)

IR Spectroscopy (KBr)

ν (cm⁻¹) ~3000 (O-H) Broad band characteristic of carboxylic acid

ν (cm⁻¹) ~1700 (C=O) Strong absorption

ν (cm⁻¹) ~600 (C-Br)

Core Research Areas
The bifunctional nature of meso-2,5-dibromoadipic acid, with two carboxylic acids and two

alkyl bromide groups, makes it an attractive starting material for several research fields.

Polymer Chemistry
The compound can be utilized as a specialty monomer to synthesize polymers with enhanced

properties. The bromine atoms can impart flame retardancy and increase the refractive index,

while the carboxylic acid groups allow for condensation polymerization.

Flame-Retardant Polyesters and Polyamides: Copolymerization of meso-2,5-dibromoadipic
acid with various diols (e.g., ethylene glycol, 1,4-butanediol) or diamines (e.g.,
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hexamethylenediamine) can produce polyesters and polyamides. The incorporated bromine

atoms can act as radical traps upon combustion, thereby reducing flammability. Research in

this area would focus on:

Synthesizing a series of brominated polymers with varying monomer ratios.

Characterizing their thermal properties using thermogravimetric analysis (TGA) and

differential scanning calorimetry (DSC).

Evaluating their flame retardancy using standard tests like UL 94 or Limiting Oxygen Index

(LOI).

High Refractive Index Polymers: The presence of heavy bromine atoms can increase the

refractive index of the resulting polymers, a desirable property for optical applications such

as lenses, coatings, and optical fibers.

Caption: Polymer synthesis workflow using meso-2,5-dibromoadipic acid.

Medicinal Chemistry and Drug Development
The carbon skeleton of adipic acid is found in various natural products and bioactive

molecules. The dibromo-derivative serves as a scaffold for generating novel compounds with

potential therapeutic applications. The bromine atoms act as excellent leaving groups for

nucleophilic substitution, allowing for the introduction of diverse functionalities.

Synthesis of Novel Heterocycles: Intramolecular or intermolecular cyclization reactions can

lead to a variety of heterocyclic structures. For instance, reaction with primary amines could

yield substituted piperidines or other nitrogen-containing heterocycles, which are privileged

scaffolds in drug discovery.

Enzyme Inhibitor Development: Adipic acid itself is known to interact with certain enzymes.

The brominated analog or its derivatives could exhibit enhanced or novel inhibitory activities.

The bromine atoms can form halogen bonds with protein residues or act as reactive handles

to covalently modify an enzyme's active site. Potential targets could include metabolic

enzymes or proteases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15350965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scaffold for Combinatorial Chemistry: The molecule's C2 symmetry and four functionalizable

points (two carboxylic acids, two C-Br bonds) make it an ideal starting point for creating

diverse molecular libraries for high-throughput screening.

Synthetic Pathways

Potential Applications

meso-2,5-Dibromoadipic Acid

Nucleophilic Substitution
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Novel HeterocyclesEnzyme Inhibitors Diverse Molecular Libraries

Click to download full resolution via product page

Caption: Synthetic pathways from meso-2,5-dibromoadipic acid in medicinal chemistry.

Materials Science
The ability of dicarboxylic acids to act as linkers in coordination polymers makes meso-2,5-
dibromoadipic acid a candidate for constructing novel Metal-Organic Frameworks (MOFs).

Functionalized MOFs: The carboxylic acid groups can coordinate with metal ions (e.g., Zn²⁺,

Cu²⁺, Zr⁴⁺) to form the framework structure. The bromine atoms would then be exposed on

the surface of the pores. These functionalized pores could exhibit:

Selective Gas Sorption: The polarizable bromine atoms could lead to specific interactions

with certain gas molecules, enhancing selectivity in gas separation applications.

Catalytic Activity: The C-Br bonds can serve as synthetic handles for post-synthetic

modification, allowing for the covalent attachment of catalytic species within the MOF

channels.
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Sensing Applications: The interaction of analytes with the brominated pore environment

could induce a measurable change in the MOF's optical or electronic properties.

meso-2,5-Dibromoadipic Acid
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Caption: Conceptual assembly of a MOF using a dibromo-linker.

Conclusion
Meso-2,5-dibromoadipic acid represents a promising, yet underexplored, chemical entity. Its

synthesis is straightforward, and its structure offers a rich platform for innovation across

multiple scientific disciplines. The research avenues outlined in this guide—from the

development of advanced functional polymers and novel therapeutic agents to the construction

of sophisticated porous materials—provide a solid foundation for future investigations. The

detailed experimental considerations and structured data should empower researchers to

unlock the full potential of this versatile molecule.
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To cite this document: BenchChem. [Potential Research Areas for meso-2,5-Dibromoadipic
Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15350965#potential-research-areas-for-meso-2-5-
dibromoadipic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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